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Abstract
C25-140 is a novel, first-in-class small molecule inhibitor that targets the protein-protein

interaction between TNF receptor-associated factor 6 (TRAF6) and ubiquitin-conjugating

enzyme E2 N (Ubc13). By disrupting this interaction, C25-140 effectively reduces TRAF6 E3

ligase activity, a key process in the activation of the nuclear factor-kappa B (NF-κB) signaling

pathway.[1][2][3] This pathway is a cornerstone of inflammatory and immune responses, and its

dysregulation is a hallmark of various autoimmune diseases. This technical guide provides a

comprehensive overview of the chemical structure, mechanism of action, and key experimental

data related to C25-140, presenting a valuable resource for researchers in immunology, drug

discovery, and chemical biology.

Chemical Structure and Properties
C25-140 has been identified and characterized with the following properties:

IUPAC Name: 3-[3,5-dimethyl-1-(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazol-4-

yl]-1-[4-(phenylmethyl)-1-piperidinyl]-1-propanone[2]

CAS Number: 1358099-18-9[2][4][5]

Molecular Formula: C₂₆H₃₁N₇O[2]
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Molecular Weight: 457.57 g/mol [1]

Chemical Structure:

C25-140 Chemical Structure

Mechanism of Action: Inhibition of the TRAF6-Ubc13
Interaction
C25-140 functions as a direct inhibitor of the interaction between the E3 ubiquitin ligase TRAF6

and the E2 ubiquitin-conjugating enzyme Ubc13.[1][3] This interaction is critical for the

formation of Lys63-linked ubiquitin chains, a post-translational modification that serves as a

scaffold for downstream signaling proteins in the canonical NF-κB pathway.[1] By binding to

TRAF6, C25-140 sterically hinders the recruitment of Ubc13, thereby preventing the

ubiquitination events necessary for the activation of IκB kinase (IKK) and the subsequent

release and nuclear translocation of NF-κB.[1][6]

Signaling Pathway Diagram
The following diagram illustrates the TRAF6-mediated NF-κB signaling pathway and the

inhibitory action of C25-140.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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